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Compound of Interest

Compound Name: 8-Cyclohexadecen-1-one

Cat. No.: B8120503 Get Quote

The proper disposal of 8-Cyclohexadecen-1-one is critical for ensuring laboratory safety and

environmental protection. Due to its high toxicity to aquatic life, this compound must be

managed as hazardous waste in accordance with federal, state, and local regulations.[1][2]

Adherence to these procedures minimizes risks to personnel and prevents environmental

contamination.

Quantitative Safety and Regulatory Data
The following table summarizes key quantitative data regarding the environmental hazards of

8-Cyclohexadecen-1-one and general hazardous waste regulations.
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Parameter Value Reference

Aquatic Toxicity

LC50 (Rainbow Trout, 96h) 0.75 mg/L [3]

EC50 (Daphnia, 48h) 0.23 mg/L [3]

EC50 (Algae, 72h) > 1.35 mg/L [3]

IC50 (Microorganisms, 3h) > 10,000 mg/L [3]

Regulatory Accumulation

Limits

Maximum Hazardous Waste

Accumulation
55 gallons [4]

Container Fill Capacity Do not exceed 90% [5]

Maximum Storage Time (Large

Generators)
Up to 90 days [5][6]

Sewer Discharge pH (for non-

hazardous)
5.5 - 9.0 [7]

Experimental Protocol: Step-by-Step Disposal
Procedures
This protocol outlines the mandatory steps for the safe handling and disposal of 8-
Cyclohexadecen-1-one waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

Skin Protection: Handle with chemically impermeable gloves (e.g., nitrile rubber) and wear a

lab coat or impervious clothing.[3]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[3]

If exposure limits are exceeded, a full-face respirator may be necessary.[3]
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General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[8][9]

2. Waste Collection:

Designation: Treat all 8-Cyclohexadecen-1-one and materials contaminated with it (e.g.,

pipette tips, absorbent pads) as hazardous waste.[4]

Container Selection: Collect liquid waste in a dedicated, leak-proof container with a screw-

top cap.[5][10] The container material must be compatible with ketones; high-density

polyethylene (HDPE) or glass is recommended. Do not use metal containers for acids or

bases.[5]

Segregation: Do not mix 8-Cyclohexadecen-1-one waste with incompatible chemicals, such

as strong oxidizing agents.[10]

Filling: Keep the waste container securely closed except when adding waste.[7][10] Do not

fill the container to more than 90% of its capacity to allow for expansion.[5]

3. Labeling and Storage:

Labeling: As soon as waste is first added, label the container clearly with the words

"Hazardous Waste."[11] The label must also include the full chemical name ("8-
Cyclohexadecen-1-one") and a clear description of the contents.[5]

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA) that is near the point of generation and under the control of laboratory personnel.[5]

[10]

Secondary Containment: Place the waste container in a secondary containment bin or tray to

prevent spills from reaching drains.[4][5]

4. Disposal of Empty Containers:

Rinsing: An empty container that held 8-Cyclohexadecen-1-one must be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone).[4][7][12]
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Rinsate Collection: The rinsate from the triple-rinse procedure must be collected and

disposed of as hazardous waste.[4][7]

Final Disposal: Once triple-rinsed and air-dried in a ventilated area (e.g., chemical fume

hood), deface or remove the original label and dispose of the container as regular solid

waste or recycling.[12]

5. Spill Management:

Evacuation: Evacuate non-essential personnel from the spill area.[3]

Ventilation and Ignition: Ensure adequate ventilation and remove all sources of ignition.[3]

Use non-sparking tools for cleanup.[3][9]

Containment: Prevent the spill from entering drains.[3]

Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth). Collect the

contaminated absorbent material and place it in a sealed, properly labeled container for

disposal as hazardous waste.[9]

6. Arranging for Final Disposal:

Contact Environmental Health & Safety (EHS): Do not attempt to dispose of the chemical

waste yourself. Contact your institution's EHS or a certified hazardous waste disposal

service to schedule a pickup.[13]

Regulatory Compliance: All hazardous waste must be managed in accordance with federal

(EPA), state, and local regulations.[5][7][12] Laboratories are responsible for ensuring their

waste is handled and disposed of in a compliant manner.[7]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 8-
Cyclohexadecen-1-one waste.
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Step 1: Characterization & PPE

Step 2: Collection & Labeling

Step 3: Storage

Step 4: Final Disposal
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Is this hazardous waste?

Spill or Empty Container?

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Yes

Select Compatible Container
(e.g., HDPE, Glass)
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+ List Chemical Name
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Secondary Containment

Monitor Accumulation
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Contact EHS for Pickup

Limit Approaching

Complete Waste Manifest

Transport to Licensed
Disposal Facility

Follow Spill Protocol:
Contain, Absorb, Collect

Spill

Triple-Rinse Container

Empty Container

Collect Rinsate as
Hazardous Waste

Click to download full resolution via product page

Caption: Disposal workflow for 8-Cyclohexadecen-1-one from generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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